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Compound of Interest

Compound Name: 4-(2-Chloroethyl)phenol
CAS No.: 28145-35-9
Cat. No.: B1595590

Get Quote

Part 1: Hazard Dynamics & Risk Assessment

The "Silent Penetrator” Risk Profile Handling 4-(2-Chloroethyl)phenol requires a safety
posture that goes beyond standard organic chemistry protocols. This compound presents a
dual-threat mechanism:

» Phenolic Moiety: Acts as a corrosive agent that anesthetizes nerve endings upon contact.[1]
You may not feel the burn until necrosis has set in. It is lipophilic, allowing rapid transdermal
absorption leading to systemic toxicity (CNS depression, renal failure).

e Chloroethyl Group: An alkylating motif. While less volatile than lower alkyl halides, it adds
potential mutagenic risks and enhances the compound's ability to penetrate biological
membranes.

Physical State Warning: This compound typically exists as a crystalline solid with a low melting
point (~42°C). It can easily liquefy upon contact with warm gloves or skin, drastically increasing
the surface area for absorption.
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Part 2: The PPE Defense Matrix

Standard laboratory nitrile gloves (4 mil) are insufficient for prolonged contact with this
substance. The lipophilic nature of the ethyl chain combined with the phenol allows for rapid

permeation through thin nitrile rubber.

Recommended PPE Specifications[2][3][4][5]
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Protection Layer

Specification

Operational Logic (The
IlWhyIl)

Primary Hand Protection

Laminate Film (e.g., Silver
Shield / Barrier)

Impermeability: Multi-layer
laminates offer >480 min
breakthrough time against
phenols and alkyl halides.
Standard nitrile may fail in <10

mins.

Secondary Hand Protection

Nitrile (5-8 mil) - Outer Layer

Dexterity & Grip: Laminate
gloves are slippery and ill-
fitting. Wearing nitrile over
them secures the fit and
protects the expensive
laminate layer from physical

tears.

Respiratory

Fume Hood (Face Velocity
>100 fpm)

Vapor Control: Heating or
solubilizing generates vapors.
[1] If hood work is impossible,
a Full-Face Respirator with
Organic Vapor/Acid Gas
(OVIAG) cartridges is

mandatory.

Body Defense

Tyvek Lab Coat + Chemical
Apron

Splash Gaps: Standard cotton
coats absorb phenols, holding
them against the skin. A
chemically resistant apron
(Butyl/Neoprene) prevents
torso absorption during bench

work.

Eye Protection

Chemical Splash Goggles

Vapor Seal: Safety glasses
with side shields are
inadequate due to the risk of
sublimed dust or vapors

bypassing the lens.
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Part 3: Operational Workflows
Safe Handling Protocol

This workflow emphasizes the "Double-Glove, Change-Often” discipline.

START: Pre-Work Check

Don PPE:
1. Laminate Inner Glove
2. Nitrile Outer Glove
3. Apron & Goggles

Inspect Gloves for
Micro-tears

Pass

Weighing/Transfer
(In Fume Hood Only)

l

Wipe Exterior Containers
with Ethanol

Doffing Sequence:
Remove Outer Nitrile -> Wash Laminate -> Remove Laminate

Disposal:
Solid Waste Stream (RCRA)

Click to download full resolution via product page
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Figure 1: Operational workflow ensuring glove integrity and containment.

Emergency Response: The PEG Protocol

CRITICAL: Water is NOT the primary first aid for phenol-based exposures. Water is hydrophilic;
phenol is lipophilic. Washing with water alone can spread the phenol over a larger skin area
without effectively removing it.

The "PEG 300/400" Rule: You must have a spray bottle of Polyethylene Glycol (PEG 300 or
400) or Isopropyl Alcohol immediately accessible.

Skin Exposure < 1 Minute

Detected

Swablv'\cimEP[:EIéT?I,E(;o/ 15 After Solubilization | SRR ES Seek Medical Aid
g Water flush (15+ mins) (Inform of Phenol Risk)
or Isopropanol

Click to download full resolution via product page
Figure 2: The specific decontamination sequence for lipophilic phenols.

Part 4: Waste Disposal & Deactivation

RCRA Classification: While 4-(2-Chloroethyl)phenol is not explicitly listed as a U-listed waste
(like pure Phenol U188), it should be treated with the same rigor due to its toxicity profile.

¢ Solid Waste: Contaminated gloves, paper towels, and weigh boats must be double-bagged
in heavy-duty polyethylene bags. Label as "Toxic Solid Organic Waste."

e Liquid Waste: Do not mix with oxidizing acids (Nitric/Perchloric) as this can form explosive
compounds. Segregate into "Halogenated Organic Waste."

e Spill Cleanup:

o Small Spills (<5g): Cover with a specialized phenol absorbent or a 1:1 mixture of kitty litter
and sodium carbonate.

o Deactivation: After bulk removal, clean the surface with a detergent solution, followed by a
PEG 400 wipe-down to capture residues.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1595590/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/product/b1595590/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-4-2-chloroethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

References

e PubChem. (n.d.). Compound Summary: 4-(2-Chloroethyl)phenol. National Library of
Medicine. Retrieved October 26, 2023, from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and
Health Standards: Phenol. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595590/docs#personal-protective-equipment-ppe-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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